Cas no 27191-52-2 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-acetyl-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-acetyl-
• CAS No: 27191-52-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 1429586
• Update Time: 2024-08-15

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-acetyl-

• Inchi： 1S/C8H7N3O2/c1-6(12)11-8(13)10-5-3-2-4-7(10)9-11/h2-5H,1H3
• InChI Key： NPWFRCDZKFVTRD-UHFFFAOYSA-N
• SMILES： C12=NN(C(C)=O)C(=O)N1C=CC=C2

Computed Properties

• Exact Mass: 177.05391

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 176 °C(Solv: chloroform (67-66-3); hexane (110-54-3))
• Boiling Point: 281.2±23.0 °C(Predicted)
• PSA: 52.98
• pka: -3.22±0.20(Predicted)